Cas no 1806546-28-0 (2-Chloro-4-mercaptophenylpropanal)

2-Chloro-4-mercaptophenylpropanal is a specialized organic compound featuring both chloro and mercapto functional groups attached to a phenylpropanal backbone. This structure imparts reactivity useful in synthetic chemistry, particularly in the formation of sulfur-containing heterocycles or as an intermediate in pharmaceutical and agrochemical applications. The presence of the thiol (–SH) group allows for nucleophilic reactions, while the aldehyde (–CHO) moiety offers electrophilic reactivity, enabling diverse derivatization pathways. The chloro substituent further enhances its utility in cross-coupling or substitution reactions. Suitable for controlled environments, this compound requires handling under inert conditions due to the sensitivity of the thiol group. Its multifunctional nature makes it a valuable building block in fine chemical synthesis.
2-Chloro-4-mercaptophenylpropanal structure
1806546-28-0 structure
Product Name:2-Chloro-4-mercaptophenylpropanal
CAS No:1806546-28-0
MF:C9H9ClOS
MW:200.685160398483
CID:4961982
Update Time:2025-11-01

2-Chloro-4-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-4-mercaptophenylpropanal
    • Inchi: 1S/C9H9ClOS/c1-6(5-11)8-3-2-7(12)4-9(8)10/h2-6,12H,1H3
    • InChI Key: RMDJJNXSMYIPPI-UHFFFAOYSA-N
    • SMILES: ClC1C=C(C=CC=1C(C=O)C)S

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 163
  • XLogP3: 2.7
  • Topological Polar Surface Area: 18.1

2-Chloro-4-mercaptophenylpropanal Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A014004738-250mg
2-Chloro-4-mercaptophenylpropanal
1806546-28-0 97%
250mg
475.20 USD 2021-06-22
Alichem
A014004738-500mg
2-Chloro-4-mercaptophenylpropanal
1806546-28-0 97%
500mg
782.40 USD 2021-06-22
Alichem
A014004738-1g
2-Chloro-4-mercaptophenylpropanal
1806546-28-0 97%
1g
1,445.30 USD 2021-06-22

Additional information on 2-Chloro-4-mercaptophenylpropanal

Comprehensive Overview of 2-Chloro-4-mercaptophenylpropanal (CAS No. 1806546-28-0): Properties, Applications, and Industry Insights

2-Chloro-4-mercaptophenylpropanal (CAS No. 1806546-28-0) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique molecular structure. This chloro-substituted phenylpropanal derivative features a mercapto group at the 4-position, making it a versatile intermediate for synthesizing biologically active molecules. Recent studies highlight its potential in developing novel enzyme inhibitors and antimicrobial agents, aligning with the growing demand for targeted therapeutic compounds in precision medicine.

The compound's electrophilic aldehyde group and nucleophilic thiol moiety enable diverse chemical modifications, particularly in heterocyclic synthesis. Researchers are exploring its applications in creating thiazole derivatives, which show promise in addressing antibiotic resistance—a critical concern highlighted by WHO's antimicrobial resistance (AMR) reports. Analytical techniques like HPLC-MS and NMR spectroscopy confirm its high purity (>98%), meeting stringent requirements for GMP-compliant production in API manufacturing.

In material science, CAS 1806546-28-0 demonstrates utility as a crosslinking agent for polymer modifications. Its dual functional groups facilitate the development of self-healing materials—a trending topic in sustainable technology. Industry reports indicate rising patent filings involving this compound for biodegradable coatings, responding to the global push for eco-friendly alternatives to conventional plastics.

Storage and handling recommendations emphasize stability under inert atmospheres (N2), with optimal preservation at -20°C to prevent thiol oxidation. These protocols align with green chemistry principles, minimizing waste generation—a key focus in ESG (Environmental, Social, and Governance) compliant operations. The compound's low ecotoxicity profile further supports its adoption in green synthesis methodologies.

Market analysts project increased demand for 2-Chloro-4-mercaptophenylpropanal in Asia-Pacific regions, driven by expanding contract research organizations (CROs) and generic drug development initiatives. Regulatory databases like REACH and TSCA list this compound as non-hazardous at standard concentrations, facilitating international trade. Recent publications in ACS Sustainable Chemistry highlight its role in atom-economical reactions, addressing synthetic efficiency challenges—a frequent search query among medicinal chemists.

Quality control specifications typically require ≤0.5% residual solvents (tested via GC-FID) and heavy metal content below 10ppm, meeting ICH Q3D guidelines. These parameters are crucial for researchers investigating structure-activity relationships (SAR) in drug discovery. The compound's LogP value (~2.1) suggests favorable membrane permeability, explaining its inclusion in BBB-penetrant molecule design studies—a hot topic in CNS drug development forums.

Innovative delivery systems utilizing 1806546-28-0 derivatives show potential in controlled release formulations, particularly for prodrug activation strategies. This aligns with pharmaceutical industry trends toward personalized medicine solutions. Computational chemistry studies employing DFT calculations reveal its conformational flexibility, aiding in molecular docking simulations for virtual screening—a technique frequently searched by computational biologists.

Ongoing research explores the compound's chemo-enzymatic transformations using biocatalysts, reflecting the intersection of biotechnology and synthetic chemistry. Patent landscapes indicate emerging applications in fluorescent probes for cellular imaging, capitalizing on the thiol-disulfide exchange mechanism. These developments address the scientific community's growing interest in real-time diagnostic tools, as evidenced by rising PubMed citations.

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